5-Chloro-8-hydroxyquinoline-7-carboxylic acid

• CAS RN: 205040-62-6
• Molecular Formula: C10H6ClNO3
• Molecular Weight: 223.61 g/mol
• IUPAC Name: 5-chloro-8-hydroxyquinoline-7-carboxylic acid
• InChI: InChI=1S/C10H6ClNO3/c11-7-4-6(10(14)15)9(13)8-5(7)2-1-3-12-8/h1-4,13H,(H,14,15)
• InChI Key: ZPXKCURUEJKUSX-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C(C(=C2N=C1)O)C(=O)O)Cl

Description

5-Chloro-8-hydroxyquinoline-7-carboxylic acid is a useful research compound. Its molecular formula is C10H6ClNO3 and its molecular weight is 223.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5Chloro-8-hydroxyquinoline (5.00 g) and potassium carbonate (11.54 g) are mixed together in a stainless steel bomb and heated to 170° C. under 800 p.s.i. CO2 for 7 days. The reaction is cooled and the resulting solid is dissolved in 800 mL water. The insoluble material is filtered and partitioned between 800 mL water and 400 mL EtOAc in a separatory funnel. The aqueous layer is washed with EtOAc (3×400 mL). The aqueous layer is then acidified to pH 4.5 with conc. HCl. The resulting solid is collected, washed with water and dried. The crude product is triturated with i-PrOH and dried to yield 1.481 g of the title product as a brown solid.